Cas no 2171175-72-5 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid
• CAS No: 2171175-72-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6186726
• PubChem ID: 165545279
• Update Time: 2025-10-17

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid
• EN300-1517026
• 2171175-72-5
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]-4-hydroxybutanoic acid

• Inchi： 1S/C26H32N2O6/c1-25(2,23(32)27-21(13-14-29)22(30)31)26(3,4)28-24(33)34-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21,29H,13-15H2,1-4H3,(H,27,32)(H,28,33)(H,30,31)/t21-/m0/s1
• InChI Key： RSPGXWRORUUVAW-NRFANRHFSA-N
• SMILES： O(C(NC(C)(C)C(C(N[C@H](C(=O)O)CCO)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic Acid (CAS No. 2171175-72-5)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid (CAS No. 2171175-72-5) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and a hydroxybutanoic acid moiety. These structural elements endow the compound with a range of potential applications in drug development and biochemical research.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of this group in (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid allows for precise control over the reactivity of the amino group during synthetic processes. This is particularly important in the context of solid-phase peptide synthesis (SPPS), where the sequential addition of amino acids is crucial for the formation of well-defined peptides.

The amino acid backbone of the compound provides a versatile platform for functionalization and modification. Amino acids are the building blocks of proteins and play a central role in various biological processes, including enzyme catalysis, signal transduction, and cellular regulation. The specific amino acid sequence in (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid can be tailored to achieve desired biological activities, such as increased stability, improved solubility, or enhanced binding affinity to target proteins.

The hydroxybutanoic acid moiety adds another layer of complexity to the compound. Hydroxyl groups are known for their ability to form hydrogen bonds, which can significantly influence the conformational properties and solubility of molecules. In the context of drug design, this feature can be exploited to optimize the pharmacokinetic properties of potential therapeutic agents. For example, hydroxyl groups can enhance water solubility, improve membrane permeability, and facilitate interactions with biological targets.

Recent research has highlighted the potential applications of compounds like (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid in various therapeutic areas. One notable area is the development of novel antibiotics to combat multidrug-resistant bacteria. The unique structural features of this compound make it an attractive candidate for designing antimicrobial peptides that can selectively target bacterial cell walls while minimizing toxicity to human cells.

In addition to its potential as an antibiotic precursor, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid has shown promise in cancer research. Studies have demonstrated that certain derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, compounds with similar structures have been shown to inhibit histone deacetylases (HDACs), which are known to play a crucial role in epigenetic regulation and cancer progression.

The synthesis and characterization of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into the molecular structure and purity of the compound, which are essential for ensuring its suitability for further biological evaluation.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamido-4-hydroxybutanoic acid (CAS No. 2171175-72-5) represents a promising molecule with a wide range of potential applications in chemical biology and medicinal chemistry. Its unique structural features make it an attractive candidate for drug development and biochemical research. Ongoing studies continue to explore its properties and potential uses, contributing to advancements in these fields.